4-Chloro-2-(2-chloro-pyridin-4-yl)-quinoline

• Molecular Formula: C14H8Cl2N2
• Molecular Weight: 275.1 g/mol
• IUPAC Name: 4-chloro-2-(2-chloropyridin-4-yl)quinoline
• InChI: InChI=1S/C14H8Cl2N2/c15-11-8-13(9-5-6-17-14(16)7-9)18-12-4-2-1-3-10(11)12/h1-8H
• InChI Key: NQTVSPWQETZNLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC(=NC=C3)Cl)Cl

Description

4-Chloro-2-(2-chloro-pyridin-4-yl)-quinoline is a useful research compound. Its molecular formula is C14H8Cl2N2 and its molecular weight is 275.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-2-(2-chloro-pyridin-4-yl)-quinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-2-(2-chloro-pyridin-4-yl)-quinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a 250 mL RBF was added 4.6 g (18 mmol) 2-(2-chloro-pyridin-4-yl)-quinolin-4-ol and 100 mL POCl3, and the mixture was treated with 3.1 mL DIEA (18 mmol). The mixture was was stirred at rt for 1 h, and all starting material was converted. All POCl3 was vacuumed down. The residue was dissolved in 250 mL DCM, washed with saturated NaHCO3 carefully to pH 8. The organic phase was dried over Na2SO4, concentrated and purified by column and yielded pale yellow 4-chloro-2-(2-chloro-pyridin-4-yl)-quinoline. MS (ES+): 275 (M+H)+.